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Compound of Interest

Compound Name: Aminon

Cat. No.: B1214360

Following a comprehensive review of scientific literature and research databases, there is no
evidence to suggest that a compound or drug named "Aminon" is used in animal models for
disease research.

Searches for "Aminon" in the context of therapeutic use, drug development, or animal studies
did not yield any relevant results. The term most closely relates to commercial products, such
as resins, or appears as a potential misspelling of other scientifically recognized terms. For
instance, search results included references to:

e Aminoglycosides: A class of antibiotics used in both human and veterinary medicine.[1][2]

o Aminophylline: A compound used to treat airway obstruction.[3]

o Aminopterin: An anti-inflammatory and anti-cancer agent.[4]

o Amylin: A peptide hormone involved in glucose regulation.[5]

o Amnion: The innermost membrane of the amniotic sac, which is a subject of developmental
biology research.[6]

It is possible that "Aminon" is an internal code name for a compound not yet disclosed in
public literature, a new investigational drug with limited available information, or a simple
misspelling of a different substance.
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Due to the lack of available data on a compound specifically named "Aminon" for therapeutic
research in animal models, it is not possible to provide the requested detailed application
notes, protocols, data tables, or diagrams.

For researchers, scientists, and drug development professionals seeking information on a
specific compound for use in animal models, it is crucial to use the correct and complete
chemical or brand name to ensure accurate and relevant results. If "Aminon" is an alternative
name for a known substance, providing that information would be necessary to conduct a
fruitful search and generate the required scientific documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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